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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)pyrrolidine

Cat. No.: B1297074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-(4-Chlorophenyl)pyrrolidine, a

pyrrolidine derivative with potential applications in pharmacological research and drug

development. The document outlines its fundamental chemical properties, synthesis, and

analytical characterization, and explores its potential biological significance based on the

activities of structurally related compounds.

Core Molecular and Physical Properties
2-(4-Chlorophenyl)pyrrolidine is a chemical compound with the molecular formula

C₁₀H₁₂ClN.[1] Its molecular weight is 181.66 g/mol .[1] A comprehensive summary of its key

computed properties is provided below.
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Property Value Source

Molecular Formula C₁₀H₁₂ClN PubChem[1]

Molecular Weight 181.66 g/mol PubChem[1]

IUPAC Name 2-(4-chlorophenyl)pyrrolidine PubChem[1]

CAS Number 38944-14-8 PubChem[1]

Canonical SMILES
C1CC(NC1)C2=CC=C(C=C2)

Cl
PubChem[1]

InChI Key
CIHHGGKKRPPWSU-

UHFFFAOYSA-N
PubChem[1]

Synthesis and Analytical Protocols
The synthesis of 2-substituted pyrrolidines can be achieved through various established

organic chemistry routes. While a specific, detailed protocol for 2-(4-Chlorophenyl)pyrrolidine
is not readily available in the reviewed literature, general methodologies for the synthesis of

analogous structures provide a foundational approach.

Experimental Protocol: General Synthesis of 2-Aryl-Pyrrolidines

A common strategy for the synthesis of 2-aryl-pyrrolidines involves the cyclization of a suitable

precursor. One such conceptual pathway begins with the acylation of a diamine precursor

followed by reduction.

Acylation: A primary amine containing the desired aryl group is reacted with a dicarboxylic

acid or its derivative (e.g., succinoyl chloride) to form an amide intermediate.

Cyclization and Reduction: The resulting amide undergoes intramolecular cyclization, often

facilitated by a dehydrating agent. The subsequent reduction of the cyclic imide or amide,

typically using a powerful reducing agent like lithium aluminum hydride (LiAlH₄) or alane,

yields the final 2-aryl-pyrrolidine product.[2]

Analytical Characterization
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The purity and identity of 2-(4-Chlorophenyl)pyrrolidine can be determined using standard

analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocol: Purity Determination by Reverse-Phase HPLC (RP-HPLC)

This method is suitable for determining the purity of the compound and identifying any non-

volatile impurities.

System: An HPLC system equipped with a C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size) and a UV-Vis detector is used.[3][4]

Mobile Phase: A mixture of acetonitrile and a phosphate buffer (pH 3.0) at a 50:50 (v/v) ratio

is commonly employed.[3][4]

Elution: Isocratic elution is performed at a flow rate of 1.0 mL/min.[3][4]

Detection: The UV detector is set to a wavelength of 225 nm for monitoring the eluent.[3][4]

Sample Preparation: The sample is dissolved in the mobile phase to a suitable concentration

(e.g., 1 mg/mL) and filtered through a 0.45 µm filter before injection.

Logical and Experimental Workflows
To visualize the processes involved in the synthesis and analysis of 2-(4-
Chlorophenyl)pyrrolidine, the following workflows are presented in the DOT language for

Graphviz.

Starting Materials
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-(4-Chlorophenyl)pyrrolidine.
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Caption: Workflow for the analytical characterization of 2-(4-Chlorophenyl)pyrrolidine.

Potential Biological Activity and Signaling Pathways
While the specific biological targets and signaling pathways of 2-(4-Chlorophenyl)pyrrolidine
are not extensively documented, the broader class of pyrrolidine derivatives has shown

significant pharmacological activity. Notably, certain substituted pyrrolidines have been found to

modulate Toll-like receptor (TLR) signaling pathways, which are crucial in the innate immune
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response.[5][6] For instance, some derivatives can inhibit the activation of key transcription

factors like NF-κB and IRF3, which are downstream of TLR activation.[5][6]

The following diagram illustrates a generalized Toll-like receptor signaling pathway that could

be modulated by pharmacologically active pyrrolidine derivatives.
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Caption: A generalized Toll-like receptor signaling pathway potentially modulated by pyrrolidine

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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